Cas no 869683-42-1 (Zinc, bromo(2,4-dimethylphenyl)-)

• Product Name: Zinc, bromo(2,4-dimethylphenyl)-
• CAS No: 869683-42-1
• MF: C₈H₉BrZn
• MW: 250.470058202744
• MDL: MFCD22684903
• CID: 1859840
• PubChem ID: 131862359
• Update Time: 2025-05-19

Zinc, bromo(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Zinc, bromo(2,4-dimethylphenyl)-
• 2,4-Dimethylphenylzinc bromide, 0.50 M in THF
• bromozinc(1+);1,3-dimethylbenzene-6-ide
• 869683-42-1
• MFCD22684903
• 2,4-Dimethylphenylzinc bromide

• MDL： MFCD22684903
• Inchi： 1S/C8H9.BrH.Zn/c1-7-4-3-5-8(2)6-7;;/h3-4,6H,1-2H3;1H;/q-1;;+2/p-1
• InChI Key： MITSXWAZSQWENL-UHFFFAOYSA-M
• SMILES： Br[Zn+].C1(C)[C-]=CC=C(C)C=1

Computed Properties

• Exact Mass: 247.91790Da
• Monoisotopic Mass: 247.91790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Zinc, bromo(2,4-dimethylphenyl)-

Recent Advances in the Study of Zinc, bromo(2,4-dimethylphenyl)- (CAS: 869683-42-1) in Chemical Biology and Pharmaceutical Research

The compound Zinc, bromo(2,4-dimethylphenyl)- (CAS: 869683-42-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential applications. This organozinc compound, characterized by a bromo-substituted dimethylphenyl group, has been investigated for its role in catalytic processes, medicinal chemistry, and material science. Recent studies have explored its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a building block for more complex molecules and its potential therapeutic applications.

One of the key areas of interest is the compound's role in cross-coupling reactions, which are fundamental to the synthesis of pharmaceuticals and fine chemicals. Researchers have demonstrated that Zinc, bromo(2,4-dimethylphenyl)- can serve as an efficient reagent in Negishi coupling reactions, enabling the formation of carbon-carbon bonds under mild conditions. This reactivity profile makes it a valuable tool for the construction of complex organic frameworks, particularly in the development of novel drug candidates.

In addition to its synthetic utility, recent studies have investigated the biological activity of Zinc, bromo(2,4-dimethylphenyl)-. Preliminary findings suggest that this compound may exhibit antimicrobial and anti-inflammatory properties, although the mechanisms underlying these effects remain under investigation. Researchers are particularly interested in its potential as a precursor for the development of zinc-based therapeutics, given the essential role of zinc in numerous biological processes.

Another promising avenue of research involves the use of Zinc, bromo(2,4-dimethylphenyl)- in the development of advanced materials. Its unique electronic and structural properties make it a candidate for applications in optoelectronics and catalysis. For instance, studies have shown that this compound can be incorporated into metal-organic frameworks (MOFs) to enhance their catalytic performance in various chemical transformations.

Despite these advancements, challenges remain in the large-scale synthesis and handling of Zinc, bromo(2,4-dimethylphenyl)- due to its sensitivity to air and moisture. Researchers are actively working on developing more robust synthetic protocols and stabilization techniques to overcome these limitations. Furthermore, detailed toxicological studies are needed to fully assess its safety profile for potential pharmaceutical applications.

In conclusion, Zinc, bromo(2,4-dimethylphenyl)- (CAS: 869683-42-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug development and materials science, highlighting its broad utility. Ongoing research efforts are expected to further elucidate its potential and address current limitations, paving the way for its increased use in both academic and industrial settings.